N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(oxan-4-yl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H18F3NO4/c19-18(20,21)26-15-5-3-13(4-6-15)17(23)22(12-16-2-1-9-25-16)14-7-10-24-11-8-14/h1-6,9,14H,7-8,10-12H2
• InChI Key: FVNWWZGGFRBLMA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=CO2)C(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H18F3NO4
• Molecular Weight: 369.3 g/mol

Description

"N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzamide" is a complex organic compound that has been explored for its synthesis and potential applications in various fields of chemistry. It belongs to a class of compounds known for their intricate molecular structure and unique chemical properties.

Synthesis Analysis

The synthesis of compounds related to "this compound" often involves multiple steps, including the formation of furan and pyran rings. For instance, the synthesis of related N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on N-(furan-2-yl-methylidene) derivatives has been reported, showcasing the complexity and versatility in creating such compounds (El-Essawy & Rady, 2011).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography and spectral characterization to determine the precise arrangement of atoms within the compound. Studies on similar compounds, such as the crystal structure and Hirshfeld surface analysis of N-(pyridin-2-ylmethyl)benzamide derivatives, provide insights into the orientation of rings and the overall molecular geometry (Artheswari, Maheshwaran, & Gautham, 2019).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be highlighted by their participation in various reactions, such as electrophilic substitution, and their ability to undergo transformations under specific conditions. For example, the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole involve electrophilic substitution reactions, showcasing the chemical versatility of furan-containing compounds (Aleksandrov & El’chaninov, 2017).

Scientific Research Applications

Synthesis and Chemical Transformations

Research in organic chemistry often focuses on synthesizing new compounds and studying their chemical reactions. For instance, studies on the oxidation of tetrahydrobenzofurans and the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related furan compounds illustrate the diversity of chemical transformations these compounds can undergo. These synthetic pathways can be pivotal for developing novel materials, pharmaceuticals, and catalysts (Levai et al., 2002); (El-Essawy & Rady, 2011).

Polymer Science and Materials Chemistry

The reverse Diels-Alder reaction has been utilized for preparing N-substituted maleimides from furan adducts, which can lead to the development of novel polymers and materials. This showcases the potential of furan derivatives in materials science, possibly offering insights into how N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzamide could be used in the creation of new polymeric materials or as functional groups in polymer chains (Narita et al., 1971).

Pharmacological Research

While the direct pharmacological applications of this compound were not found in the current literature, compounds with furan and pyran rings have been investigated for various biological activities. For example, research on new acyl derivatives of 3-aminofurazanes shows the potential for antiplasmodial activities, suggesting that similar structures could be explored for therapeutic applications (Hermann et al., 2021).